Cas no 57651-82-8 (3-Epivitamin D3/3-epicholecalciferol)

3-Epivitamin D3 (3-epicholecalciferol) is a stereoisomer of vitamin D3, distinguished by the epimerization of the hydroxyl group at the C-3 position. This structural modification influences its biological activity and metabolic pathway, making it a valuable compound for research in vitamin D metabolism and receptor interactions. Unlike conventional vitamin D3, 3-epivitamin D3 exhibits altered binding affinity to the vitamin D receptor (VDR), providing insights into structure-activity relationships. It is particularly useful in studying enzymatic hydroxylation processes and the role of stereochemistry in vitamin D signaling. This compound serves as a critical reference standard in analytical and pharmacological studies, aiding in the exploration of vitamin D analogs and their therapeutic potential.

3-Epivitamin D3/3-epicholecalciferol structure

57651-82-8 structure

Product Name:3-Epivitamin D3/3-epicholecalciferol

CAS No:57651-82-8

MF:C₂₇H₄₄O

MW:384.637668609619

MDL:MFCD28963703

CID:947362

Update Time:2025-05-28

3-Epivitamin D3/3-epicholecalciferol Chemical and Physical Properties

Names and Identifiers

- 1-ALPHA-HYDROXYVITAMIND3
- 3-epivitamin D3 / 3-epicholecalciferol
- Epicholecalciferol
- 1C6V77QF41
- Prestwick2_000429
- HMS1569E20
- LMST03020219
- 3-Epivitamin D3/3-epicholecalciferol
- 3-epi-Vitamin D3
- MDL： MFCD28963703
- Inchi： 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13-/t21-,24-,25-,26+,27-/m1/s1
- InChI Key： QYSXJUFSXHHAJI-YHJXBONMSA-N
- SMILES： O[C@@H]1CCC(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

Exact Mass: 384.339216
Monoisotopic Mass: 384.339216
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 610
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2

Experimental Properties

Density: 1.0044 (rough estimate)
Melting Point: 135°C
Boiling Point: 463.26°C (rough estimate)
Refractive Index: 1.4480 (estimate)

3-Epivitamin D3/3-epicholecalciferol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB465129-1 mg	3-Epi-Vitamin D3; .	57651-82-8		1mg	€179.00	2023-07-18
abcr	AB465129-10 mg	3-Epi-Vitamin D3; .	57651-82-8		10mg	€935.00	2023-07-18
abcr	AB465129-1mg	3-Epi-Vitamin D3; .	57651-82-8		1mg	€179.00	2025-04-17
abcr	AB465129-10mg	3-Epi-Vitamin D3; .	57651-82-8		10mg	€935.00	2025-04-17
MedChemExpress	HY-15398C-1mg	3-epi-Vitamin D3	57651-82-8	94.11%	1mg	￥2150	2025-04-16
MedChemExpress	HY-15398C-5mg	3-epi-Vitamin D3	57651-82-8	94.11%	5mg	￥5400	2025-04-16